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Introduction

This document provides a detailed protocol for the in vivo microdialysis application of CNQX
disodium salt, a potent competitive antagonist of AMPA/kainate receptors. In vivo
microdialysis is a powerful technique for sampling the extracellular fluid of living tissues,
allowing for the continuous monitoring of neurotransmitters, metabolites, and the local effects of
pharmacological agents. When combined with reverse dialysis, it becomes a valuable tool for
the targeted delivery of drugs to specific brain regions. This protocol will focus on the reverse
dialysis of CNQX disodium salt to study its effects on the local neurochemical environment.

CNQX disodium salt is a water-soluble form of the quinoxalinedione CNQX, making it suitable
for aqueous solutions used in microdialysis.[1][2] It is a potent antagonist at AMPA and kainate
receptors and also acts as an antagonist at the glycine site of NMDA receptors.[2] These
properties make it a valuable tool for investigating glutamatergic neurotransmission in various
physiological and pathological conditions.

Data Presentation

Table 1: Physicochemical Properties of CNQX Disodium
Salt
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Property Value Reference
Molecular Weight 276.12 g/mol

Solubility in Water Up to 10 mM [1]

Purity >98% (HPLC) [1]

Storage Desiccate at Room 1]

Temperature

Table 2: Recommended Parameters for In Vivo

icrodialvsis of CNOX Disodium Sal

Parameter

Recommended
Range/Value

Notes

CNQX Concentration (in
aCSF)

10 - 100 pM

Start with a lower
concentration and optimize
based on experimental goals.
30uM has been used in vivo.

[1] 10uM is effective in brain

slices.[2][3]
_ Artificial Cerebrospinal Fluid See Table 3 for aCSF
Vehicle )
(aCsF) formulation.

Perfusion Flow Rate

0.5-2.0 pL/min

Slower flow rates generally
result in higher recovery of

analytes from the tissue.[4]

Duration of CNQX Perfusion

= 60 minutes

Allow sufficient time for
equilibration and to observe

the pharmacological effect.

Sample Collection Interval

10 - 30 minutes

Dependent on the temporal
resolution required and the
sensitivity of the analytical

method.
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Table 3: Composition of Artificial Cerebrospinal Fluid

(aCSF)
Component Concentration (mM)
NacCl 147
KCI 2.7
CaClz 1.2
MgCl2 0.85

Note: The aCSF solution should be prepared with high-purity water, filtered through a 0.2 pm

filter, and pH adjusted to 7.4. The composition of aCSF can be modified to more closely mimic

the specific ionic environment of the brain's extracellular fluid.[5][6][7][8]

Experimental Protocols
Preparation of CNQX Disodium Salt Solution

Calculate the required mass of CNQX disodium salt: Based on the desired concentration
and final volume of the perfusion solution. For example, to prepare 1 mL of a 100 uM
solution:

o Mass (g) =100 x 10=° mol/L * 0.001 L * 276.12 g/mol = 0.000027612 g = 27.6 ug

Dissolve CNQX disodium salt in aCSF: Accurately weigh the calculated amount of CNQX
disodium salt and dissolve it in the appropriate volume of sterile-filtered aCSF (see Table
3).

Ensure complete dissolution: Vortex or sonicate briefly if necessary to ensure the salt is fully
dissolved.

Sterile filter the final solution: Pass the CNQX-aCSF solution through a 0.2 um syringe filter
into a sterile vial.

Storage: Prepare fresh on the day of the experiment. If short-term storage is necessary,
store at 2-8°C and protect from light.
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In Vivo Microdialysis Procedure (Reverse Dialysis)

This protocol assumes the researcher is familiar with stereotaxic surgery and the general
principles of in vivo microdialysis.

Materials:
» Stereotaxic frame
¢ Anesthesia system
e Microdialysis probes (with a molecular weight cut-off suitable for small molecules)
e Syringe pump
e Tubing (FEP or PEEK)
e Fraction collector or collection vials
e Animal model (e.g., rat, mouse)
e Prepared CNQX-aCSF solution
» Standard aCSF (for baseline collection)
Procedure:
o Surgical Implantation of the Microdialysis Probe:
o Anesthetize the animal according to an approved protocol.

Secure the animal in the stereotaxic frame.

[e]

o

Perform a craniotomy over the target brain region.

[¢]

Slowly lower the microdialysis probe to the desired coordinates.

[¢]

Secure the probe in place with dental cement.
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o Allow the animal to recover from surgery as per institutional guidelines. A recovery period
of at least 24-48 hours is recommended.

e Microdialysis Experiment:
o Connect the inlet of the microdialysis probe to a syringe pump containing standard aCSF.
o Connect the outlet of the probe to a fraction collector or collection vials.

o Baseline Collection: Begin perfusing the probe with standard aCSF at the desired flow rate
(e.g., 1 pL/min). Collect several baseline samples (typically 3-4) to establish a stable
baseline of the analytes of interest.

o CNQX Perfusion (Reverse Dialysis): Switch the perfusion solution in the syringe pump to
the prepared CNQX-aCSF solution.

o Continue to collect dialysate samples at regular intervals. The duration of CNQX perfusion
should be sufficient to observe the expected pharmacological effect.

o Washout (Optional): After the CNQX perfusion period, switch the perfusion solution back
to standard aCSF to observe the washout of the drug's effect.

o Sample Handling: Immediately after collection, store the dialysate samples at -80°C until
analysis to prevent degradation of analytes.

o Post-Experiment Verification:
o At the end of the experiment, euthanize the animal according to an approved protocol.
o Perfuse the animal with saline followed by a fixative (e.g., 4% paraformaldehyde).

o Remove the brain and section it to histologically verify the placement of the microdialysis
probe.

Mandatory Visualizations
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Caption: Mechanism of CNQX disodium salt action on glutamatergic synapses.
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Caption: Workflow for in vivo microdialysis with CNQX disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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